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Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. The information provided is for technical and informational purposes only and
does not constitute medical or safety advice. Barium cadmium laurate is a hazardous
substance and should only be handled by trained professionals in appropriate settings.

Executive Summary

Barium cadmium laurate, a salt of lauric acid containing both barium and cadmium, is a
compound of significant toxicological concern. While specific toxicity data for the combined salt
is scarce, a comprehensive assessment of its constituent metals, particularly cadmium, reveals
a profile of severe systemic toxicity. The primary driver of the toxicity of barium cadmium
laurate is the cadmium ion, a well-established human carcinogen and multi-organ toxicant.
Barium, while also toxic, contributes a different spectrum of effects, primarily targeting the
cardiovascular and nervous systems. This guide synthesizes the available toxicological data for
soluble cadmium and barium compounds, presenting quantitative toxicity metrics, detailing
experimental methodologies from key studies, and elucidating the molecular signaling
pathways involved in their toxic mechanisms.

Chemical and Physical Properties
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Property Value

Reference

Chemical Name Barium cadmium laurate

[1]

Lauric acid, barium cadmium
Synonyms salt; Dodecanoic acid, barium

cadmium salt

[1](2]

CAS Number 15337-60-7

[1](2]

Molecular Formula C12H2402.xBa.xCd

[1]2]

] 450.06 g/mol (for the laurate
Molecular Weight
component)

[2](3]

Toxicological Data

The toxicity of barium cadmium laurate is best understood by examining the toxicological

profiles of its soluble metal components. The data presented below is derived from studies on

soluble cadmium and barium salts, which are considered relevant surrogates due to the

anticipated dissociation of barium cadmium laurate in biological systems.

Quantitative Toxicity Data for Cadmium Compounds
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Parameter Value Species Route Compound Source
107-327 Rat (Sprague Cadmium
LD50 Oral ] [4]
mg/kg bw Dawley) chloride
280 mg/kg Cadmium
LD50 Rat Oral [415]
bw sulfate
>4.5 mg/m3 )
Rat (Sprague ) Cadmium
LC50 (2-hour Inhalation ] [4]
Dawley) chloride
exposure)
NOAEL _
_ 4 mg/kg , Cadmium
(Reproductiv Rat (Wistar) Oral ] [4]
bw/day chloride
e)
LOAEL _
) 40 mg/kg ) Cadmium
(Reproductiv Rat (Wistar) Oral _ [4]
bw/day chloride
e)
NOAEL _
) ) Cadmium
(Inhalation, 0.025 mg/m3 Rat Inhalation ) [4]
oxide
13-week)
LOAEL _
Cadmium
(Carcinogenic  0.03 mg/m3 Rat (Wistar) Inhalation ) [4]
chloride

ity)

Quantitative Toxicity Data for Barium Compounds
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Parameter Value Species Route Compound Source
408 mg/kg Barium
LD50 Rat Oral ] [6]
bw (male) chloride
419 mg/kg Barium
LD50 Rat Oral ) [6]
bw (female) chloride
LD50 >2,000 mg/kg Barium
Rat Dermal ) [6]
(dermal) bw chloride
2,000 ppm in
drinking .
Barium
NOAEL (13- water (~110 ]
Rat Oral chloride [3][6]
week) mg Ba/kg )
dihydrate
bw/day for
male rats)
2,500 ppm in
drinking Barium
NOAEL (2- ,
) water (60-75 Rat Oral chloride [6]
ear
Y mg Ba/kg dihydrate
bw/day)

Experimental Protocols

Detailed methodologies for key toxicological studies are summarized below. These summaries
are based on available information from comprehensive toxicological reports. For complete
details, the original study publications should be consulted.

Acute Oral Toxicity Study of Barium Chloride in Rats

e Guideline: Based on OECD Test Guideline 401.[7]
e Test Substance: Barium chloride in deionized water.
e Species: Rats.

o Administration: Oral gavage.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=0faf6120-cf5f-4973-912d-39faeb2ea8f6
https://hpvchemicals.oecd.org/ui/handler.axd?id=0faf6120-cf5f-4973-912d-39faeb2ea8f6
https://hpvchemicals.oecd.org/ui/handler.axd?id=0faf6120-cf5f-4973-912d-39faeb2ea8f6
https://pubmed.ncbi.nlm.nih.gov/1426711/
https://hpvchemicals.oecd.org/ui/handler.axd?id=0faf6120-cf5f-4973-912d-39faeb2ea8f6
https://hpvchemicals.oecd.org/ui/handler.axd?id=0faf6120-cf5f-4973-912d-39faeb2ea8f6
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dosage: A range of doses from 60 to 960 mg/kg body weight.

Animals per Group: 10 animals per sex per dose group.

Observations: Animals were observed for clinical signs of toxicity and mortality for at least 14
days post-administration.[7] Body weight was recorded periodically.

Endpoint: Determination of the median lethal dose (LD50).

Necropsy: Gross necropsy was performed on all animals. Hemorrhagic areas in the stomach
and inflammation of the intestines were noted at necropsy.[6]

Subchronic Drinking Water Study of Barium Chloride
Dihydrate in Rats and Mice

Guideline: Conducted in compliance with FDA Good Laboratory Practice Regulations.[8]

Test Substance: Barium chloride dihydrate.

Species: Fischer 344/N rats and B6C3F1 mice.

Administration: In drinking water.

Concentrations: 0, 125, 500, 1,000, 2,000, and 4,000 ppm for 13 weeks (92 days).[3][9]

Observations: Daily observation for clinical signs of toxicity and mortality. Body weights and
water consumption were measured weekly.

Clinical Pathology: Hematology and serum chemistry parameters were evaluated at the end
of the study.

Endpoints: Mortality, body weight changes, water consumption, clinical pathology, and
histopathology of major organs. Renal toxicity was a key finding in mice at the highest dose.

[3]°]

Reproductive Assessment: A mating trial was included to assess reproductive performance.

[3]
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Long-Term Inhalation Carcinogenicity Study of
Cadmium Compounds in Rats

e Test Substances: Aerosols of cadmium chloride, cadmium sulfate, cadmium sulfide, and
cadmium oxide.

e Species: Wistar rats.

o Exposure: Continuous exposure (22 hours/day, 7 days/week) for up to 18 months, or
discontinuous exposure (40 hours/week) for 6 months.[10][11]

o Concentrations: Ranged from approximately 10 to 90 ug Cd/ms.
e Animals per Group: 20-40 rats per group.[10][11]

» Post-Exposure Observation: Animals were observed until death or up to 31 months after the
start of the study.

» Endpoints: Incidence of lung tumors, mortality, and histopathological changes in the
respiratory tract.

» Additional Analyses: Flow cytometric analysis of lung cell DNA and bronchoalveolar lavage
were performed as early indicators of carcinogenicity.[10]

Mechanisms of Toxicity and Signaling Pathways

The toxicity of barium cadmium laurate is a composite of the distinct mechanisms of its
constituent metals.

Cadmium Toxicity Pathways

Cadmium is a multi-faceted toxicant that exerts its effects through several interconnected
signaling pathways. A primary mechanism is the induction of oxidative stress. Cadmium
indirectly generates reactive oxygen species (ROS), leading to lipid peroxidation, protein
oxidation, and DNA damage. This oxidative stress activates several downstream signaling
cascades.
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The Mitogen-Activated Protein Kinase (MAPK) pathways, including JNK, p38, and ERK, are
key responders to cadmium-induced stress. Activation of these pathways can lead to
inflammatory responses and apoptosis. Cadmium also interferes with calcium signaling,
disrupting intracellular calcium homeostasis and activating calcium-dependent signaling
pathways that can trigger cell death. Furthermore, cadmium can impact the p53 signaling

pathway, a critical regulator of the cell cycle and apoptosis, contributing to its carcinogenic
potential.
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Caption: Cadmium induces oxidative stress, leading to the activation of MAPK signaling
pathways (JNK and p38), which in turn promote apoptosis and inflammation.
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Caption: Cadmium disrupts calcium homeostasis by increasing intracellular calcium levels,
leading to the activation of calmodulin and downstream signaling pathways that can result in
cell death.

Barium Toxicity Pathway

The primary mechanism of barium toxicity is its ability to act as a potent blocker of potassium
channels. Barium ions enter and occlude the pore of potassium channels, particularly the
inward-rectifier potassium channels, thereby inhibiting the flow of potassium ions out of the cell.
This leads to a shift of potassium from the extracellular to the intracellular compartment,
resulting in profound hypokalemia (low blood potassium). The resulting depolarization of the
cell membrane affects excitable tissues, leading to cardiac arrhythmias, muscle weakness, and
paralysis.
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Caption: Barium blocks potassium channels, leading to hypokalemia and membrane
depolarization, which results in muscle weakness and cardiac arrhythmias.

Conclusion

The toxicological profile of barium cadmium laurate, inferred from the properties of its
constituent metals, indicates a significant health hazard. The cadmium component is of primary
concern, with established carcinogenicity and toxicity to the renal, skeletal, and respiratory
systems, mediated through mechanisms such as oxidative stress and disruption of cellular
signaling. The barium component contributes a distinct toxic profile, primarily targeting the
cardiovascular and neuromuscular systems through the blockade of potassium channels.
Given the lack of specific data on barium cadmium laurate, a precautionary approach is
warranted, and exposure to this compound should be minimized. Further research is needed to
understand the specific toxicokinetics and toxicodynamics of the combined salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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